Cas no 1000932-04-6 (1,3-Dimethyl-4-propyl-1H-pyrazolo3,4-bpyridin-6-yl 4-Methylbenzene-1-sulfonate)

• Product Name: 1,3-Dimethyl-4-propyl-1H-pyrazolo3,4-bpyridin-6-yl 4-Methylbenzene-1-sulfonate
• CAS No: 1000932-04-6
• MF: C₁₈H₂₁N₃O₃S
• MW: 359.44264292717
• MDL: MFCD09863424
• CID: 5055329
• PubChem ID: 25489775
• Update Time: 2025-06-08

1,3-Dimethyl-4-propyl-1H-pyrazolo3,4-bpyridin-6-yl 4-Methylbenzene-1-sulfonate Chemical and Physical Properties

Names and Identifiers

• 1,3-dimethyl-4-propyl-1H-pyrazolo[3,4-b]pyridin-6-yl 4-methylbenzene-1-sulfonate
• NE29781
• Z319217278
• (1,3-dimethyl-4-propylpyrazolo[3,4-b]pyridin-6-yl) 4-methylbenzenesulfonate
• 1,3-Dimethyl-4-propyl-1H-pyrazolo3,4-bpyridin-6-yl 4-Methylbenzene-1-sulfonate

• MDL： MFCD09863424
• Inchi： 1S/C18H21N3O3S/c1-5-6-14-11-16(19-18-17(14)13(3)20-21(18)4)24-25(22,23)15-9-7-12(2)8-10-15/h7-11H,5-6H2,1-4H3
• InChI Key： WQBOAWJRVOEUGW-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC1=CC(CCC)=C2C(C)=NN(C)C2=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 542
• XLogP3: 4.4
• Topological Polar Surface Area: 82.5

Additional information on 1,3-Dimethyl-4-propyl-1H-pyrazolo3,4-bpyridin-6-yl 4-Methylbenzene-1-sulfonate

Comprehensive Overview of 1,3-Dimethyl-4-propyl-1H-pyrazolo[3,4-b]pyridin-6-yl 4-Methylbenzene-1-sulfonate (CAS No. 1000932-04-6)

The compound 1,3-Dimethyl-4-propyl-1H-pyrazolo[3,4-b]pyridin-6-yl 4-Methylbenzene-1-sulfonate (CAS No. 1000932-04-6) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[3,4-b]pyridine core and a 4-methylbenzenesulfonate group, makes it a valuable intermediate for developing novel bioactive compounds. Researchers are increasingly interested in this molecule due to its versatility in drug discovery, particularly in targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 1,3-Dimethyl-4-propyl-1H-pyrazolo[3,4-b]pyridine derivatives has surged, driven by their applications in kinase inhibitors and anticancer agents. The incorporation of a propyl side chain and a sulfonate ester moiety enhances its solubility and bioavailability, addressing key challenges in modern drug formulation. This aligns with the growing trend of optimizing ADME properties (Absorption, Distribution, Metabolism, and Excretion) in medicinal chemistry.

The synthesis of CAS No. 1000932-04-6 involves multi-step organic reactions, including cyclization and sulfonylation, which are critical for achieving high purity and yield. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize this compound, ensuring compliance with industry standards. Its stability under various pH conditions and thermal resistance further broaden its utility in formulation development.

From an industrial perspective, 1,3-Dimethyl-4-propyl-1H-pyrazolo[3,4-b]pyridin-6-yl 4-Methylbenzene-1-sulfonate is gaining attention as a building block for high-value intermediates. Companies specializing in custom synthesis and contract research are actively exploring its commercial potential. Additionally, its compatibility with green chemistry principles, such as reduced waste generation and energy-efficient processes, makes it a sustainable choice for large-scale production.

Emerging studies highlight the role of pyrazolo[3,4-b]pyridine derivatives in addressing neurodegenerative diseases and metabolic disorders, reflecting broader societal concerns about aging populations and chronic illnesses. This positions CAS No. 1000932-04-6 as a promising candidate for future therapeutic innovations. Researchers are also investigating its potential in agricultural chemicals, particularly as a plant growth regulator or pest control agent, aligning with global food security initiatives.

In summary, 1,3-Dimethyl-4-propyl-1H-pyrazolo[3,4-b]pyridin-6-yl 4-Methylbenzene-1-sulfonate represents a convergence of synthetic chemistry, pharmacology, and sustainability. Its multifaceted applications and adaptability to cutting-edge research trends underscore its importance in both academic and industrial settings. As scientific advancements continue, this compound is poised to play a pivotal role in shaping the future of bioactive molecule design.